mGluR5
  • DL-AP3
    DL-AP3
    • Cat. No.:
    • B129957
    • CAS No.:
    • 5652-28-8
    • Molecular Formula:
    • C3H8NO5P
    • Molecular Weight:
    • 169.07 g/mol
    Description
    2-amino-3-phosphonopropanoic acid is a non-proteinogenc alpha-amino acid that is alanine in which one of the hydrogens of the terminal methyl group has been replaced by a dihydroxy(oxido)-lambda(5)-phosphanyl gr...
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  • JNJ-46778212
    JNJ-46778212
    • Cat. No.:
    • B611743
    • CAS No.:
    • 1363281-27-9
    • Molecular Formula:
    • C20H17FN2O3
    • Molecular Weight:
    • 352.37
    Description
    VU0409551 is a positive allosteric modulator (PAM) of metabotropic glutamate receptor 5 (mGluR5). It induces calcium mobilization in HEK293 cells expressing human mGluR5 (EC50 = 260 nM). It is selective for mGlu...
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  • VU0424465
    VU0424465
    • Cat. No.:
    • B611749
    • CAS No.:
    • Molecular Formula:
    • C19H19FN2O2
    • Molecular Weight:
    • 326.4 g/mol
    Description
    VU0424465 is a potent mGlu5 positive allosteric modulator and agonist
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  • MTEP
    MTEP
    • Cat. No.:
    • B1663139
    • CAS No.:
    • 329205-68-7
    • Molecular Formula:
    • C11H8N2S
    • Molecular Weight:
    • 200.26 g/mol
    Description
    Potent and selective mGluR5 antagonist. Acts as a negative allosteric modulator at mGluR5. Shows 5-fold more potent anxiolytic effects than MPEP. Shows antidepressant and neuroprotective effects in vivo. Orally ...
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  • ABP688
    ABP688
    • Cat. No.:
    • B1666476
    • CAS No.:
    • Molecular Formula:
    • C15H16N2O
    • Molecular Weight:
    • 240.30 g/mol
    Description
    ABP688 is a noncompetitive and highly selective antagonist for the metabotropic glutamate receptor subtype (mGluR5). [11C]-ABP688 may be used for imaging purposes using PET.
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  • CDPPB
    CDPPB
    • Cat. No.:
    • B1668767
    • CAS No.:
    • 781652-57-1
    • Molecular Formula:
    • C23H16N4O
    • Molecular Weight:
    • 364.4 g/mol
    Description
    affects mGluR5 receptors;  structure in first source
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  • Remeglurant
    Remeglurant
    • Cat. No.:
    • B1679265
    • CAS No.:
    • 1309783-00-3
    • Molecular Formula:
    • C17H15BrN4O
    • Molecular Weight:
    • 371.2 g/mol
    Description
    Remeglurant is a drug which acts as a selective antagonist of the mGlu5 receptor.
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  • VU0364770 hydrochloride
    VU0364770 hydrochloride
    • Cat. No.:
    • B2434990
    • CAS No.:
    • Molecular Formula:
    • C12H10Cl2N2O
    • Molecular Weight:
    • 269.12 g/mol
    Description
    VU0364770 hydrochloride is a useful research compound. Its molecular formula is C12H10Cl2N2O and its molecular weight is 269.12 g/mol. The purity is usually 95%.
    BenchChem offers high-quality VU0364770 hydr...
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  • VU0652835
    VU0652835
    • Cat. No.:
    • B11935145
    • CAS No.:
    • Molecular Formula:
    • C16H19N3O3S
    • Molecular Weight:
    • 333.4 g/mol
    Description
    VU0652835 is a useful research compound. Its molecular formula is C16H19N3O3S and its molecular weight is 333.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality VU0652835 suitable for many re...
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  • ABP688
    ABP688
    • Cat. No.:
    • B15620397
    • CAS No.:
    • Molecular Formula:
    • C15H16N2O
    • Molecular Weight:
    • 240.30 g/mol
    Description
    ABP688 is a useful research compound. Its molecular formula is C15H16N2O and its molecular weight is 240.30 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ABP688 suitable for many research ...
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